1'-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-N,N-diethylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H33N3O2/c1-3-20(4-2)19(24)16-6-5-11-22(14-16)17-9-12-21(13-10-17)18(23)15-7-8-15/h15-17H,3-14H2,1-2H3
• InChI Key: ICBVTFZXSFIFKW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)C2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C19H33N3O2
• Molecular Weight: 335.5 g/mol

Description

1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide is a novel compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known to have unique biochemical and physiological effects that make it a promising candidate for use in lab experiments.

Mechanism of Action

The mechanism of action of 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide involves the modulation of the activity of GABAergic and glutamatergic neurotransmitter systems in the brain. This compound has been found to enhance the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This results in the reduction of pain and anxiety symptoms.
Biochemical and Physiological Effects:
1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide has been found to have various biochemical and physiological effects, including analgesic, anxiolytic, and sedative effects. This compound has also been found to have a low potential for addiction and dependence, making it a promising candidate for the development of new drugs for the treatment of pain and anxiety disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide in lab experiments include its unique biochemical and physiological effects, low potential for addiction and dependence, and its potential applications in various fields such as neuroscience and pharmacology. However, the limitations of using this compound in lab experiments include the need for further studies to determine its safety and efficacy, and the need for more efficient synthesis methods.

Future Directions

There are several future directions for the research and development of 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide. These include the development of new drugs based on this compound for the treatment of pain and anxiety disorders, the investigation of its potential applications in other fields such as cancer research, and the development of more efficient synthesis methods for this compound.
In conclusion, 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide is a novel compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has unique biochemical and physiological effects that make it a promising candidate for the development of new drugs for the treatment of pain and anxiety disorders. Further studies are needed to determine its safety and efficacy, and to develop more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis method of 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide involves the reaction of cyclopropyl isocyanate with N,N-diethyl-1,4-piperazinediamine in the presence of triethylamine. The reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. This compound has been found to have significant analgesic and anxiolytic effects, making it a promising candidate for the development of new drugs for the treatment of pain and anxiety disorders.